Cas no 2639456-98-5 (7-{(benzyloxy)carbonylamino}-1H-pyrrolo2,3-cpyridine-4-carboxylic acid)

• Product Name: 7-{(benzyloxy)carbonylamino}-1H-pyrrolo2,3-cpyridine-4-carboxylic acid
• CAS No: 2639456-98-5
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 5643024
• PubChem ID: 165900900
• Update Time: 2025-07-22

7-{(benzyloxy)carbonylamino}-1H-pyrrolo2,3-cpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-{[(benzyloxy)carbonyl]amino}-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid
• EN300-28229031
• 2639456-98-5
• 7-{(benzyloxy)carbonylamino}-1H-pyrrolo2,3-cpyridine-4-carboxylic acid

• Inchi： 1S/C16H13N3O4/c20-15(21)12-8-18-14(13-11(12)6-7-17-13)19-16(22)23-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,20,21)(H,18,19,22)
• InChI Key： RKLZYESFGSJPHR-UHFFFAOYSA-N
• SMILES： O(C(NC1C2=C(C=CN2)C(C(=O)O)=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 7-{(benzyloxy)carbonylamino}-1H-pyrrolo2,3-cpyridine-4-carboxylic acid

Comprehensive Overview of 7-{(benzyloxy)carbonylamino}-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid (CAS No. 2639456-98-5)

7-{(benzyloxy)carbonylamino}-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid (CAS No. 2639456-98-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both carboxylic acid and benzyloxycarbonylamino functional groups makes it a versatile intermediate in drug discovery, particularly in the synthesis of kinase inhibitors and other targeted therapies.

In recent years, the demand for pyrrolopyridine derivatives has surged due to their potential applications in treating various diseases, including cancer and inflammatory disorders. Researchers are particularly interested in the 7-substituted variants, such as 7-{(benzyloxy)carbonylamino}-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid, because of their ability to modulate key enzymatic pathways. The compound's CAS No. 2639456-98-5 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the most compelling aspects of this compound is its role in structure-activity relationship (SAR) studies. By modifying the benzyloxycarbonylamino group, scientists can fine-tune the compound's affinity for specific biological targets. This approach aligns with the current trend in precision medicine, where tailored molecular designs are critical for developing effective therapies. Additionally, the carboxylic acid moiety offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.

The synthesis of 7-{(benzyloxy)carbonylamino}-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and protective group strategies. These methods are widely discussed in the literature, making the compound a valuable case study for aspiring chemists. Its CAS No. 2639456-98-5 is often referenced in patents and research papers, highlighting its relevance in intellectual property and innovation.

From an SEO perspective, this compound attracts queries related to pyrrolopyridine synthesis, kinase inhibitor scaffolds, and carboxylic acid derivatives in drug design. These keywords reflect the interests of both academic researchers and industry professionals. The compound's unique structure also makes it a subject of interest in computational chemistry, where molecular docking and QSAR modeling are used to predict its interactions with biological targets.

In conclusion, 7-{(benzyloxy)carbonylamino}-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid (CAS No. 2639456-98-5) represents a promising building block in modern drug discovery. Its multifaceted applications, combined with the rising demand for heterocyclic compounds, ensure its continued relevance in scientific research. As the field of targeted therapy evolves, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.